Cas no 112101-11-8 (2-aminononanenitrile)

2-aminononanenitrile structure
Product name:2-aminononanenitrile
2-aminononanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-aminononanenitrile
- 112101-11-8
- SCHEMBL7691213
- DTXCID30499847
- DTXSID80549063
- aminononanenitrile
- 2-AMINONONANENITRILE
-
- Inchi: InChI=1S/C9H18N2/c1-2-3-4-5-6-7-9(11)8-10/h9H,2-7,11H2,1H3
- InChI Key: USOJRICXFAKQDG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 154.146998583Da
- Monoisotopic Mass: 154.146998583Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.8Ų
2-aminononanenitrile Related Literature
-
1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
-
Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
112101-11-8 (2-aminononanenitrile) Related Products
- 1895329-52-8(1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine)
- 268739-54-4(ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)
- 946357-31-9(N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide)
- 6318-74-7(diphenyl-1,3-thiazol-2-amine)
- 723333-47-9(4-2-(3,4-Dichlorophenyl)-2-oxoethoxybenzaldehyde)
- 1783381-94-1(tert-butyl 2-(3-amino-3-methylbutyl)pyrrolidine-1-carboxylate)
- 1693933-55-9(tert-butyl 4-(iodomethyl)-4-(oxetan-3-yloxy)piperidine-1-carboxylate)
- 1844160-80-0(4-[(2s)-Oxiran-2-yl]pyrimidine)
- 1955506-75-8(1-(4-methoxyphenyl)ethylhydrazine dihydrochloride)
- 1864700-81-1(Sodium 2,3,5,6-tetrafluorobenzene-1-sulfinate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent
